Cas no 57768-12-4 (5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester)

• Product name: 5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
• CAS No: 57768-12-4
• MF: C₁₅H₁₅NO₂
• MW: 241.2851
• CID: 1092126
• PubChem ID: 12225934

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6-dimethyl-4-phenylpicolinate
• methyl 5,6-dimethyl-4-phenylpyridine-2-carboxylate
• 5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester
• Methyl5,6-dimethyl-4-phenylpicolinate
• 57768-12-4

• Inchi： InChI=1S/C15H15NO2/c1-10-11(2)16-14(15(17)18-3)9-13(10)12-7-5-4-6-8-12/h4-9H,1-3H3
• InChI Key： ZKWMSSQFTWSPNM-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C(=O)OC)N=C1C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.0±30.0 °C at 760 mmHg
• Flash Point: 180.0±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5,6-Dimethyl-4-phenyl-2-Pyridinecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)